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Compound of Interest

Compound Name: INF 195

Cat. No.: B15611257 Get Quote

The functional impact of miR-195 has been investigated in numerous cancer cell lines,

consistently demonstrating its role in tumor suppression. The following table summarizes the

observed effects of miR-195 overexpression in different cancer contexts.
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Cancer Type Cell Line(s)

Key Effects of
miR-195
Overexpressio
n

Validated
Target Gene(s)

Reference(s)

Glioblastoma U87, U251

Arrests cell cycle

progression,

represses

cellular invasion.

E2F3, CCND3 [1]

Hepatocellular

Carcinoma

(HCC)

HepG2, Huh7,

PLC/PRF/5,

SMMC-7721,

SK-HEP-1,

MHCC-97H,

MHCC-97L,

Hep3B

Inhibits cell

proliferation and

tumorigenicity.

AEG-1,

CyclinD1, CDK6,

E2F3

[2]

Cervical Cancer
HeLa, C33A,

SiHa, CaSki

Inhibits cell

proliferation,

migration, and

invasion.

HDGF, CCND2,

MYB
[3][4]

Colorectal

Cancer (CRC)
SW480, SW620

Inhibits cell

viability, arrests

cells in G2/M

phase.

FGF2, CARM1 [1]

Breast Cancer
MCF-7, MDA-

MB-231

Inhibits cell

proliferation,

migration, and

invasion.

FASN, HMGCR,

ACACA,

CYP27B1

[5][6]

Non-Small Cell

Lung Cancer

(NSCLC)

A549, H1299

Suppresses cell

proliferation,

migration, and

invasion.

HDGF, MYB,

IGF1R
[7][8]
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Osteosarcoma U2OS

Inhibits cell

invasion and

migration.

FASN [1]

Renal Cell

Carcinoma

(RCC)

ACHN

Suppresses

proliferation,

migration,

invasion, and

promotes

apoptosis.

VEGFR2 [1]

Oral Squamous

Cell Carcinoma

(OSCC)

SCC-9, SCC-25

Reduces

proliferation and

invasion.

CDC42 [7]

Signaling Pathways Modulated by miR-195
miR-195 exerts its tumor-suppressive functions by targeting key components of various

oncogenic signaling pathways. The diagram below illustrates the central role of miR-195 in

regulating these pathways.
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Caption: miR-195 targets multiple oncogenes, impacting key cancer-related signaling

pathways.

Experimental Protocols
To facilitate the cross-validation of miR-195 activity, this section provides standardized

protocols for key experimental assays.

Experimental Workflow
The following diagram outlines a typical workflow for investigating the functional role of miR-

195 in a chosen cell line.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC5431445/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5431445/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4580043/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4580043/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5494760/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5494760/
https://portal.research.lu.se/en/publications/microrna-195-inhibits-proliferation-invasion-and-metastasis-in-br/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4668367/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4668367/
https://www.dovepress.com/microrna-195-a-review-of-its-role-in-cancers-peer-reviewed-fulltext-article-OTT
https://pubmed.ncbi.nlm.nih.gov/24891187/
https://pubmed.ncbi.nlm.nih.gov/24891187/
https://www.benchchem.com/product/b15611257#cross-validation-of-inf-195-activity-in-different-cell-lines
https://www.benchchem.com/product/b15611257#cross-validation-of-inf-195-activity-in-different-cell-lines
https://www.benchchem.com/product/b15611257#cross-validation-of-inf-195-activity-in-different-cell-lines
https://www.benchchem.com/product/b15611257#cross-validation-of-inf-195-activity-in-different-cell-lines
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15611257?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15611257?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
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